5,6-DiHETE

• Molecular Formula: C20H32O4
• Molecular Weight: 336.5 g/mol
• InChI: InChI=1S/C20H32O4/c1-2-3-4-5-6-7-8-9-10-11-12-13-15-18(21)19(22)16-14-17-20(23)24/h3-4,6-7,9-10,12-13,18-19,21-22H,2,5,8,11,14-17H2,1H3,(H,23,24)/b4-3-,7-6-,10-9-,13-12-
• InChIKey: VPXVODYVPILPRC-LTKCOYKYSA-N

Why 5,6-DiHETE for Vascular and Anti-Inflammatory Research

5,6-Dihydroxy-8Z,11Z,14Z,17Z-eicosatetraenoic acid (5,6-DiHETE) is a cytochrome P450-derived dihydroxylated metabolite of eicosapentaenoic acid (EPA), part of the CYP450 epoxygenase pathway [1]. It functions as a bioactive lipid mediator with anti-inflammatory properties, notably inhibiting vascular hyperpermeability during inflammation by suppressing endothelial calcium elevation [1]. A stabilized lactone derivative (5,6-diHETE lactone; EPA-L) elicits endothelium-dependent vasodilation and blood-pressure lowering in hypertensive models and is under active patent protection for treating microvascular dysfunction [2].

StereochemistryRequires (5S,6R)-enantiomer for LTD4 receptor pharmacology; (5S,6S) inactive

Lipid pathwayCYP450 epoxygenase-derived EPA metabolite, distinct from arachidonic acid DiHETEs

FormLactone derivative provides ~500-fold higher endothelial calcium response; free acid for general studies

• [1] Kida M, Kobayashi K, Suzuki T, Takenouchi S, Nagata N, Murata T. A novel eicosapentaenoic acid-derived anti-inflammatory lipid mediator 5,6-DiHETE is abundant in blue back fish intestines. J Food Sci. 2020 Jul;85(7):1983-1987. doi:10.1111/1750-3841.15179. PMID: 32572984. View Source
• [2] Szuchman-Sapir A. 5,6-DiHETE Lactone for Treatment of Microvascular Dysfunction. US Patent Application 20220241233. Published 2022-08-04. International Application PCT/IL2020/050610. View Source

Why 5,6-DiHETE Analogs Fail in Research

5,6-DiHETE cannot be interchanged with closely related dihydroxyeicosanoids because its biological activity depends on strict stereochemistry, receptor selectivity, and a distinct EPA-derived double-bond configuration absent from arachidonic acid-derived counterparts. Only the (5S,6R)-enantiomer is recognized by LTD4 receptors, with the (5S,6S)-isomer and other DiHETE isomers showing no activity on ileum LTD4 receptors [1]. Furthermore, among leukotriene A4 metabolites screened for aryl hydrocarbon receptor (AHR) activation, exclusively 5,6-DiHETE isomers directly bind and activate the AHR to a DNA-binding species in electrophoretic mobility shift assays, while 5,12-DiHETE positional isomers such as 6-trans-LTB4 and 6-trans-12-epi-LTB4 lack this direct binding capability despite showing transcriptional activity [2]. Substitution with the structurally analogous 5,6-DHET (from arachidonic acid) or 5,6-EET would produce entirely different vascular pharmacology, as detailed below.

5,6-DHET or 5,6-EET (arachidonic acid series) produce opposite vasoconstriction and cannot mimic EPA-derived diol effects.

Racemic or (5S,6S)-DiHETE lacks LTD4 receptor recognition; only (5S,6R) shows receptor activation and may not transfer functional readouts.

5,12-DiHETE positional isomers (6-trans-LTB4, 12-epi-LTB4) do not directly bind AHR despite transcriptional activity, limiting mechanistic interpretation.

• [1] Muller A, Rechencq E, Kugel C, Lellouche JP, Beaucourt JP, Niel G, Girard JP, Rossi JC, Bonne C. Comparative biological activities of the four synthetic (5,6)-DiHETE isomers. Prostaglandins. 1989 Dec;38(6):635-44. doi:10.1016/0090-6980(89)90046-4. PMID: 2633210. View Source
• [2] Chiaro CR, Patel RD, Marcus CB, Perdew GH. Leukotriene A4 metabolites are endogenous ligands for the Ah receptor. Biochemistry. 2008 Aug 12;47(32):8445-55. doi:10.1021/bi800712f. PMID: 18616291. View Source

5,6-DiHETE Differentiation Evidence

Stereospecific LTD4 Receptor Agonism

Only the (5S,6R)-stereoisomer of 5,6-DiHETE acts as an LTD4 receptor agonist. In guinea pig isolated ileum, (5S,6R)-DiHETE induced contraction with an EC50 of 1.3 μM, and this effect was inhibited by the selective LTD4 receptor antagonists ICI 198,615 and SKF104,353 [1]. In contrast, the (5S,6S)-diastereoisomer showed no contractile activity on guinea pig ileum [1]. In competitive binding assays using guinea pig lung membranes, only (5S,6R)-DiHETE was recognized by the LTD4 receptor; neither the LTC4 nor LTB4 receptors interacted with any of the four synthetic (5,6)-DiHETE diastereoisomers [1]. In the lung parenchyma strip assay, the order of potency was LTD4 > 5,6-DiHETE > Lipoxin A, with the 5S,6R compounds consistently more active than the 5S,6S counterparts [2]. This stereospecificity dictates that racemic or mixed-isomer preparations of 5,6-DiHETE cannot substitute for the pure (5S,6R)-enantiomer in receptor pharmacology studies.

LTD4 receptor agonism

Head-to-head

(5S,6R)-DiHETE EC₅₀ 1.3 μM on ileum; inhibited by LTD4 antagonists ICI 198,615 and SKF104,353

Enantioselective LTD4 receptor recognition; (5S,6S) inactive.

Guinea pig ileum and lung membrane binding assays

Evidence Dimension	LTD4 receptor-mediated ileum contraction potency
Target Compound Data	(5S,6R)-DiHETE: EC50 = 1.3 μM; contraction inhibited by ICI 198,615 and SKF104,353
Comparator Or Baseline	(5S,6S)-DiHETE: no contractile activity; LTD4: more potent than 5,6-DiHETE
Quantified Difference	Qualitative: active vs. inactive (enantioselective recognition); EC50 of 1.3 μM places (5S,6R)-DiHETE between LTD4 and Lipoxin A in potency
Conditions	Guinea pig isolated ileum mounted in superfusion; guinea pig lung membrane radioligand binding for LTC4, LTD4, LTB4 receptors

Why This Matters

Procurement of the correct enantiomer (5S,6R)-DiHETE rather than racemic (±)5(6)-DiHETE or the (5S,6S) isomer is critical for reproducing LTD4 receptor pharmacology; the inactive isomer cannot serve as a functional surrogate.

• [1] Muller A, Rechencq E, Kugel C, Lellouche JP, Beaucourt JP, Niel G, Girard JP, Rossi JC, Bonne C. Comparative biological activities of the four synthetic (5,6)-DiHETE isomers. Prostaglandins. 1989 Dec;38(6):635-44. doi:10.1016/0090-6980(89)90046-4. PMID: 2633210. View Source
• [2] Cristol JP, Provencal B, Borgeat P, Sirois P. Comparative activity of leukotriene D4, 5,6-dihydroxy-eicosatetraenoic acid and lipoxin A on guinea pig lung parenchyma and ileum smooth muscle. Res Commun Chem Pathol Pharmacol. 1988 Mar;59(3):423-6. PMID: 3363228. View Source

Divergent Arteriolar Effects: 5,6-EET vs. 5,6-DiHETE

In the in vitro blood-perfused juxtamedullary nephron preparation, the epoxide precursor 5,6-EET caused constriction of interlobular and afferent arterioles (16–21% reduction in diameter), an effect that was endothelium-dependent and partially attenuated by thromboxane/endoperoxide receptor blockade with SQ 29,548 [1]. In marked contrast, the corresponding diol hydrolysis product, 5,6-DiHETE, had no effect on arteriolar diameters at concentrations up to 1 μM [1]. This functional dichotomy between the epoxide (5,6-EET) and diol (5,6-DiHETE) metabolites is critical: the patent literature further demonstrates that 5,6-DiHETE lactone (EPA-L) produces endothelial-dependent vasodilation and lowers blood pressure in 5/6 nephrectomy hypertensive rats, an effect mediated via GPR-PLC-IP3 signaling and calcium-dependent potassium flux, not via the thromboxane-dependent constrictor pathway of 5,6-EET [2]. The corresponding arachidonic acid-derived diol 11,12-DiHETE was also without effect on arteriolar diameters at up to 1 μM [1].

Arteriolar diameter effects

Head-to-head

5,6-EET constricted arterioles 16–21%; 5,6-DiHETE had no effect at ≤1 μM

Epoxide vs. diol vascular response: constrictor vs. neutral.

In vitro blood-perfused juxtamedullary nephron

Evidence Dimension	Preglomerular arteriolar diameter response
Target Compound Data	5,6-DiHETE: no effect on interlobular or afferent arteriolar diameter at up to 1 μM
Comparator Or Baseline	5,6-EET: constriction of 16–21% at the same preparation; 11,12-DiHETE: also no effect at up to 1 μM
Quantified Difference	5,6-EET constricted 16–21%; 5,6-DiHETE produced 0% change; vasoconstrictor effect of 5,6-EET abolished by endothelium removal or indomethacin; 60% attenuation by SQ 29,548
Conditions	In vitro blood-perfused juxtamedullary nephron preparation; arterioles preconstricted with 0.5 μM norepinephrine; perfusion pressure 100 mmHg

Why This Matters

Researchers studying renal microvascular function must distinguish between the constrictor epoxide (5,6-EET) and the neutral diol (5,6-DiHETE), or the vasodilatory lactone (EPA-L); using the wrong metabolite will produce opposite or null vascular outcomes.

• [1] Imig JD. Actions of epoxygenase metabolites on the preglomerular vasculature. J Am Soc Nephrol. 1996;7(11):2364-70. doi:10.1681/ASN.V7112364. The corresponding diols, 5,6-DiHETE and 11,12-DiHETE, had no effect on diameters at concentrations up to 1 microM. View Source
• [2] Asulin M, Barsheshet M, Szuchman-Sapir A. 5,6-diHETE lactone (EPA-L) mediates hypertensive microvascular dilation by activating the endothelial GPR-PLC-IP3 signaling pathway. Biochem Biophys Res Commun. 2024;694:149390. PMID: 38290177. View Source

TRPV4 Antagonism in Endothelial Barrier

5,6-DiHETE was identified as a novel endogenous antagonist of the transient receptor potential vanilloid 4 (TRPV4) channel. In vitro, pretreatment of endothelial cells with 5,6-DiHETE at 0.1–1 μM for 30 minutes significantly inhibited endothelial barrier disruption induced by the selective TRPV4 agonist GSK1016790A (50 nM) [1]. Intracellular Ca²⁺ imaging in HEK293T cells overexpressing TRPV4 demonstrated that 1 μM 5,6-DiHETE (10-minute pretreatment) reduced GSK1016790A-induced intracellular Ca²⁺ elevation [1]. In vivo, TRPV4 gene knockout abrogated the vascular permeability-reducing effect of 5,6-DiHETE: in wild-type mice, histamine-induced dye extravasation was reduced by 5,6-DiHETE pre-administration, but in TRPV4-deficient mice, extravasation was already reduced and 5,6-DiHETE had no additional effect [2]. Intraperitoneal administration of 5,6-DiHETE (50 μg·kg⁻¹·day⁻¹) accelerated recovery from DSS-induced colitis, with histological inhibition of edema and leukocyte infiltration [1]. This TRPV4 antagonism profile is distinct from other EPA metabolites such as resolvins and protectins, which act via different receptor systems.

TRPV4 channel antagonism

Head-to-head

0.1–1 μM pretreatment inhibited TRPV4 agonist-induced barrier disruption; effect lost in TRPV4 KO mice

Endogenous TRPV4 antagonist; distinct from resolvins/protectins.

HUVEC TER, HEK293T-TRPV4, DSS colitis model

Evidence Dimension	TRPV4-mediated endothelial barrier disruption assay
Target Compound Data	5,6-DiHETE: 0.1–1 μM pretreatment significantly inhibited GSK1016790A (50 nM)-induced barrier disruption; 1 μM reduced TRPV4-mediated intracellular Ca²⁺ increase
Comparator Or Baseline	GSK1016790A (TRPV4 agonist) 50 nM: induced barrier disruption and Ca²⁺ elevation; TRPV4 knockout mice: 5,6-DiHETE had no additional effect on vascular permeability
Quantified Difference	Qualitative: significant inhibition of TRPV4-mediated signaling at 0.1–1 μM; complete loss of 5,6-DiHETE vascular protection in TRPV4-deficient mice
Conditions	HUVEC monolayer transendothelial electrical resistance (TER); HEK293T cells overexpressing TRPV4; mouse model of DSS colitis (2% DSS, 4 days); TRPV4 knockout vs. wild-type mice

Why This Matters

5,6-DiHETE is the only EPA-derived lipid metabolite currently identified as a direct endogenous TRPV4 antagonist; this mechanism-based differentiation is critical for selecting the correct tool compound for TRPV4 channel research and colitis models.

• [1] Kobayashi K, Suzuki T, Takenouchi S, Nagata N, Murata T. 5,6-dihydroxy-8Z,11Z,14Z,17Z-eicosatetraenoic acid accelerates the healing of colitis by inhibiting transient receptor potential vanilloid 4-mediated signaling. FASEB J. 2021;35(4):e21533. doi:10.1096/fj.201903207RRR. PMID: 33715198. View Source
• [2] Inoue K, Kobayashi K, Suzuki T, Takenouchi S, Nagata N, Murata T. Transient receptor potential vanilloid 4 gene-deficiency attenuates the inhibitory effect of 5,6-DiHETE on vascular permeability in mice. J Pharmacol Sci. 2025 Jan;157(1):35-38. doi:10.1016/j.jphs.2024.11.005. PMID: 39706643. View Source

Unique AHR Direct Binding

In a comprehensive screen of leukotriene A4 (LTA4) metabolites for aryl hydrocarbon receptor (AHR) activity, multiple 5,6-DiHETE and 5,12-DiHETE products were tested. In DRE-driven luciferase reporter assays, 6-trans-LTB4, 6-trans-12-epi-LTB4, 5(S),6(S)-DiHETE, and 5(S),6(R)-DiHETE all elicited significant AHR transcriptional activity [1]. However, electrophoretic mobility shift assays (EMSAs) revealed that only 5,6-DiHETE isomers were capable of directly binding and activating the AHR to a DNA-binding species in vitro [1]. Ligand competition binding experiments confirmed direct AHR binding exclusively for 5,6-DiHETE isomers; the 5,12-DiHETE products (6-trans-LTB4 and 6-trans-12-epi-LTB4) did not directly bind the AHR despite their transcriptional activity [1]. Interestingly, "aged" preparations of 5,6-DiHETE isomers produced an enhanced level of AHR activation along with increased binding affinity, potentially due to geometric isomerization in the conjugated triene region [1]. This direct binding exclusivity establishes a unique pharmacological profile that cannot be replicated by other LTA4-derived DiHETE products.

AHR direct binding

Head-to-head

Only 5,6-DiHETE isomers bind AHR directly (EMSA); 5,12-DiHETE products show transcription but no binding

Exclusive direct AHR ligand among LTA₄ metabolites.

DRE-luciferase and [³H]TCDD competition

Evidence Dimension	Direct AHR binding (EMSA) vs. AHR transcriptional activation (luciferase reporter)
Target Compound Data	5,6-DiHETE isomers (5(S),6(S) and 5(S),6(R)): direct AHR binding in EMSA confirmed; significant AHR transcriptional activation in DRE-luciferase assay; aged preparations showed enhanced activation and binding affinity
Comparator Or Baseline	6-trans-LTB4 and 6-trans-12-epi-LTB4 (5,12-DiHETE products): AHR transcriptional activation in luciferase assay but NO direct AHR binding in EMSA
Quantified Difference	Qualitative: direct binding (EMSA-positive) vs. no direct binding (EMSA-negative) despite both groups showing transcriptional activity; aged 5,6-DiHETE showed enhanced AHR activation level
Conditions	DRE-driven luciferase reporter assay in Hepa-1 cells; electrophoretic mobility shift assay (EMSA) with recombinant AHR; ligand competition binding with [³H]TCDD

Why This Matters

This is the only known demonstration of direct AHR binding by an LTA4-derived eicosanoid; claims of AHR pharmacology using alternative LTA4 metabolites such as 6-trans-LTB4 may reflect indirect pathway activation rather than receptor binding, compromising mechanistic interpretation.

• [1] Chiaro CR, Patel RD, Marcus CB, Perdew GH. Leukotriene A4 metabolites are endogenous ligands for the Ah receptor. Biochemistry. 2008 Aug 12;47(32):8445-55. doi:10.1021/bi800712f. PMID: 18616291. View Source

Lactone vs. Free Acid Calcium Potency

The lactonized derivative 5,6-diHETE lactone (EPA-L) exhibits markedly higher potency than the free acid 5,6-DiHETE in mobilizing intracellular calcium in human endothelial cells. In HUVEC experiments, 5,6-diHETE lactone caused a significant [Ca²⁺] increase at concentrations as low as 0.01 μmol/L, whereas free acid 5,6-diHETE required concentrations of 5 μmol/L to elicit a significant [Ca²⁺] response [1]. The patent further demonstrates that 5,6-diHETE lactone mediates this calcium response via GPR-PLC-IP3 signaling, activating calcium-dependent potassium flux without dependence on nitric oxide, a pathway validated using GPR40-overexpressing cells and specific antagonists [2]. In the 5/6 nephrectomy hypertensive rat model, a single acute injection of 0.3 mg/kg 5,6-diHETE lactone reduced systolic blood pressure, with efficacy compared against the clinical antihypertensives labetalol and amlodipine [1]. This potency differential means that free acid 5,6-DiHETE cannot be used interchangeably with the lactone form in vascular pharmacology studies.

Lactone vs. free acid Ca²⁺

Head-to-head

~500-fold lower threshold: lactone active at 0.01 μM, free acid at 5 μM in HUVEC

Lactone form enables low-concentration vascular signaling studies.

GPR-PLC-IP3 pathway; 5/6 nephrectomy rat model

Evidence Dimension	Intracellular calcium mobilization in human endothelial cells
Target Compound Data	5,6-diHETE lactone: significant [Ca²⁺] increase at 0.01 μmol/L; 0.3 mg/kg i.v. reduced SBP in hypertensive rats
Comparator Or Baseline	Free acid 5,6-diHETE: significant [Ca²⁺] increase only starting at 5 μmol/L (500-fold higher threshold)
Quantified Difference	~500-fold lower threshold concentration for lactone vs. free acid (0.01 vs. 5 μmol/L) in HUVEC Ca²⁺ assay
Conditions	HUVEC intracellular Ca²⁺ measurement; 5/6 nephrectomy hypertensive rat model; mesenteric artery relaxation assays

Why This Matters

Procurement decisions must distinguish between the free acid and lactone forms: the free acid is less potent by ~500-fold in calcium signaling and is functionally unsuitable for in vivo vascular studies where vasodilation at low concentrations is required.

• [1] Szuchman-Sapir A. 5,6-DiHETE Lactone for Treatment of Microvascular Dysfunction. US Patent Application 20220241233. Published 2022-08-04. Figs. 1-2, 8A-8B; EC50 data for IK channel (2.654) and SK3 channel (9.991). View Source
• [2] Asulin M, Barsheshet M, Szuchman-Sapir A. 5,6-diHETE lactone (EPA-L) mediates hypertensive microvascular dilation by activating the endothelial GPR-PLC-IP3 signaling pathway. Biochem Biophys Res Commun. 2024;694:149390. PMID: 38290177. View Source

Multi-Route Allergic Conjunctivitis Suppression

5,6-DiHETE demonstrated multi-route efficacy in suppressing allergic conjunctivitis (AC) in a ragweed pollen-induced mouse model. Intraperitoneal administration of 300 μg/kg 5,6-DiHETE significantly inhibited pollen-induced eyelid edema, tearing, and conjunctival mast cell degranulation with eosinophil infiltration [1]. In a histamine-induced ocular inflammation model, 300 μg/kg i.p. 5,6-DiHETE suppressed histamine-induced tearing and vascular leakage of intravenously injected Evans blue dye; topical administration of 1 μg/eye also suppressed these symptoms [1]. Oral administration at 600 μg/kg similarly suppressed histamine-induced tearing [2]. In vitro, 1 μM 5,6-DiHETE applied 15 minutes before antigen challenge suppressed mast cell degranulation [2]. Notably, 5,6-DiHETE also inhibited serotonin-induced scratching behavior at 300 μg/kg i.p., indicating broader suppression of pruritic pathways beyond histamine antagonism [1]. Japanese research project descriptions report that 5,6-DiHETE's anti-inflammatory effects are faster and stronger than those of the parent fatty acids EPA and DHA [3]. Unlike conventional antihistamines that block only histamine receptors, 5,6-DiHETE acts upstream at the level of mast cell stabilization and downstream at the level of vascular hyperpermeability inhibition.

Allergic conjunctivitis models

Cross-study

300 μg/kg i.p., 600 μg/kg oral, 1 μg/eye topical reduced pollen/histamine-induced edema and mast cell degranulation

Multi-route tool for ocular allergy and mast cell research.

Ragweed pollen and histamine mouse models; upstream mast cell stabilization

Evidence Dimension	Suppression of allergic conjunctivitis symptom score and vascular hyperpermeability
Target Compound Data	5,6-DiHETE: 300 μg/kg i.p. significantly inhibited pollen-induced symptom score; 1 μg/eye topical suppressed histamine-induced edema and tearing; 600 μg/kg oral suppressed histamine-induced tearing; 1 μM in vitro suppressed mast cell degranulation
Comparator Or Baseline	Histamine (4 μg/eye) used to induce ocular inflammation model; pollen challenge used for disease model
Quantified Difference	Significant reduction in symptom score, tear volume, and Evans blue extravasation at 300 μg/kg i.p., 600 μg/kg oral, and 1 μg/eye topical; faster and stronger anti-inflammatory effect than EPA and DHA (class-level inference per research project reports)
Conditions	BALB/c mice sensitized with ragweed pollen (i.p. days 0 and 5, topical challenge days 10–14); histamine-induced ocular inflammation model; serotonin (10 μg intradermal cheek) scratching model

Why This Matters

The availability of three effective routes (i.p., oral, topical) at relatively low doses makes 5,6-DiHETE a versatile tool compound for ocular allergy research, with a mechanism upstream of conventional antihistamines; the reported faster/stronger activity than EPA/DHA justifies its selection over parent fatty acids for acute anti-inflammatory intervention studies.

• [1] Nagata N, Suzuki T, Takenouchi S, Kobayashi K, Murata T. Alleviation of allergic conjunctivitis by (±)5(6)-dihydroxy-8Z,11Z,14Z,17Z-eicosatetraenoic acid in mice. Front Pharmacol. 2023 Sep 26;14:1217397. doi:10.3389/fphar.2023.1217397. PMID: 37822881. View Source
• [2] Nagata N, Suzuki T, Takenouchi S, Kobayashi K, Murata T. Administration of 5,6-DiHETE attenuated allergic inflammation in murine conjunctiva. J Pharmacol Sci. 2024 (JPS-JSCPT abstract). View Source
• [3] Murata T, Kobayashi K. Development of extraction method for novel anti-inflammatory lipid 5,6-DiHETE and its application to disease treatment. JST Project Database. 2024. Grant-in-Aid for Scientific Research. View Source

5,6-DiHETE Research and Industrial Applications

Microvascular Dysfunction Therapy

Based on the 500-fold higher endothelial calcium mobilization potency of 5,6-diHETE lactone compared to the free acid [1] and its demonstrated blood-pressure-lowering effect in 5/6 nephrectomy hypertensive rats at 0.3 mg/kg, pharmaceutical development programs targeting microvascular dysfunction should prioritize the lactone form. The compound mediates endothelium-dependent vasodilation through GPR-PLC-IP3 signaling independent of nitric oxide, making it particularly relevant for patients with NO-deficient endothelial dysfunction [2]. The patent-protected therapeutic indications include hypertension, heart failure with preserved ejection fraction (HFpEF), diabetes mellitus-related microvascular complications, and no-reflow phenomenon [1].

TRPV4 Channel Research Tool

5,6-DiHETE is uniquely positioned as the only identified endogenous lipid antagonist of the TRPV4 channel, with confirmed inhibition of TRPV4 agonist-induced endothelial barrier disruption at 0.1–1 μM and loss of vascular protective effect in TRPV4 knockout mice [3]. This makes it an indispensable positive control and mechanistic probe for TRPV4 pharmacology studies, particularly in colitis models where intraperitoneal 50 μg·kg⁻¹·day⁻¹ accelerated healing [3]. Researchers investigating TRPV4 in edema, inflammation, or vascular permeability should select 5,6-DiHETE over other EPA metabolites (resolvins, protectins, maresins) that do not directly antagonize TRPV4.

Allergic Conjunctivitis and Mast Cell Models

The demonstrated efficacy of 5,6-DiHETE at 300 μg/kg i.p., 600 μg/kg oral, and 1 μg/eye topical in suppressing pollen-induced and histamine-induced allergic conjunctivitis symptoms [4] supports its use as a versatile research tool for ocular allergy. The upstream mechanism of mast cell degranulation inhibition (1 μM in vitro) combined with downstream vascular hyperpermeability suppression via TRPV4 antagonism provides dual-target pharmacology distinct from conventional H1 antihistamines. Japanese research programs are actively developing extraction and concentration technologies from fish visceral waste for large-scale production, indicating industrial feasibility [5].

Lipidomics Analytical Standard

5,6-DiHETE serves as a key analytical standard for quantifying CYP450 epoxygenase pathway activity on EPA in lipidomics studies. Unlike the arachidonic acid-derived counterpart 5,6-DHET, 5,6-DiHETE bears the characteristic ω-3 double bond pattern (8Z,11Z,14Z,17Z) and is specifically elevated during the healing phase of colitis and after exhaustive exercise [6]. In blue back fish tissue analysis, 5,6-DiHETE concentrations range from 156 to 970 ng/g in intestines, with sardine intestine containing the highest levels, providing natural sourcing benchmarks for extraction scale-up [7].

Application

Selection Property

Validation Focus

Microvascular dysfunction research

Endothelium-dependent vasodilation context

GPR-PLC-IP3 signaling and NO-independent dilation endpoints

TRPV4 channel pharmacology

Endogenous lipid antagonist selectivity

TRPV4-mediated Ca²⁺ influx and barrier function assays

Allergic conjunctivitis & mast cell models

Mast cell stabilization and vascular permeability inhibition

Multi-route dosing, symptom score, and mast cell degranulation endpoints

Lipidomics analytical standard

EPA-specific CYP450 dihydroxy metabolite signature

Quantitation in tissue extracts using ω-3 double bond pattern

• [1] Szuchman-Sapir A. 5,6-DiHETE Lactone for Treatment of Microvascular Dysfunction. US Patent Application 20220241233. Published 2022-08-04. View Source
• [2] Asulin M, Barsheshet M, Szuchman-Sapir A. 5,6-diHETE lactone (EPA-L) mediates hypertensive microvascular dilation by activating the endothelial GPR-PLC-IP3 signaling pathway. Biochem Biophys Res Commun. 2024;694:149390. PMID: 38290177. View Source
• [3] Kobayashi K, Suzuki T, Takenouchi S, Nagata N, Murata T. 5,6-DiHETE accelerates the healing of colitis by inhibiting TRPV4-mediated signaling. FASEB J. 2021;35(4):e21533. PMID: 33715198. AND Inoue K et al. J Pharmacol Sci. 2025;157(1):35-38. PMID: 39706643. View Source
• [4] Nagata N, Suzuki T, Takenouchi S, Kobayashi K, Murata T. Alleviation of allergic conjunctivitis by (±)5(6)-DiHETE in mice. Front Pharmacol. 2023;14:1217397. PMID: 37822881. View Source
• [5] Murata T, Kobayashi K. Development of extraction method for novel anti-inflammatory lipid 5,6-DiHETE and its application to disease treatment. JST Project Database. 2024. View Source
• [6] Gollasch M, et al. Maximal exercise and plasma cytochrome P450 and lipoxygenase mediators: a lipidomics study. 2019. AND Kida M et al. J Food Sci. 2020;85(7):1983-1987. PMID: 32572984. View Source
• [7] Kida M, Kobayashi K, Suzuki T, Takenouchi S, Nagata N, Murata T. A novel eicosapentaenoic acid-derived anti-inflammatory lipid mediator 5,6-DiHETE is abundant in blue back fish intestines. J Food Sci. 2020 Jul;85(7):1983-1987. PMID: 32572984. View Source